Diethylenetriamine
Diethylenetriamine
Diethylenetriamine appears as a yellow liquid with an ammonia-like odor. Less dense than water. Corrosive to metals and tissue. Vapors heavier than air. Burns, although possibly difficult to igntie. Toxic oxides of nitrogen produced during combustion. Used as a solvent for plastics and dyes and in chemical synthesis.
Diethylenetriamine is a triamine and a polyazaalkane.
Constituent of ion-exchange resins for use in food processing, e.g. in the production of grapefruit juice Diethylenetriamine (DETA) is a colourless hygroscopic liquid, soluble in water and hydrocarbons. Diethylenetriamine is an analogue of diethylene glycol. It has similar chemical behavior as ethylene diamine and has similar uses. It is a weak base and its aqueous solution is alkaline. It is used in oil industry, as a solvent for sulfur and extraction of acid gas. Diethylenetriamine has been shown to exhibit diuretic function (A7930). Diethylenetriamine belongs to the family of Polyamines. These are compounds containing more than one amine group.
See also: Colestipol (monomer of); Colestipol Hydrochloride (monomer of).
Diethylenetriamine is a triamine and a polyazaalkane.
Constituent of ion-exchange resins for use in food processing, e.g. in the production of grapefruit juice Diethylenetriamine (DETA) is a colourless hygroscopic liquid, soluble in water and hydrocarbons. Diethylenetriamine is an analogue of diethylene glycol. It has similar chemical behavior as ethylene diamine and has similar uses. It is a weak base and its aqueous solution is alkaline. It is used in oil industry, as a solvent for sulfur and extraction of acid gas. Diethylenetriamine has been shown to exhibit diuretic function (A7930). Diethylenetriamine belongs to the family of Polyamines. These are compounds containing more than one amine group.
See also: Colestipol (monomer of); Colestipol Hydrochloride (monomer of).
Brand Name:
Vulcanchem
CAS No.:
111-40-0
VCID:
VC21232540
InChI:
InChI=1S/C4H13N3/c5-1-3-7-4-2-6/h7H,1-6H2
SMILES:
C(CNCCN)N
Molecular Formula:
C4H13N3
C4H13N3
NH2CH2CH2NHCH2CH2NH2
C4H13N3
NH2CH2CH2NHCH2CH2NH2
Molecular Weight:
103.17 g/mol
Diethylenetriamine
CAS No.: 111-40-0
Cat. No.: VC21232540
Molecular Formula: C4H13N3
C4H13N3
NH2CH2CH2NHCH2CH2NH2
Molecular Weight: 103.17 g/mol
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Specification
| Description | Diethylenetriamine appears as a yellow liquid with an ammonia-like odor. Less dense than water. Corrosive to metals and tissue. Vapors heavier than air. Burns, although possibly difficult to igntie. Toxic oxides of nitrogen produced during combustion. Used as a solvent for plastics and dyes and in chemical synthesis. Diethylenetriamine is a triamine and a polyazaalkane. Constituent of ion-exchange resins for use in food processing, e.g. in the production of grapefruit juice Diethylenetriamine (DETA) is a colourless hygroscopic liquid, soluble in water and hydrocarbons. Diethylenetriamine is an analogue of diethylene glycol. It has similar chemical behavior as ethylene diamine and has similar uses. It is a weak base and its aqueous solution is alkaline. It is used in oil industry, as a solvent for sulfur and extraction of acid gas. Diethylenetriamine has been shown to exhibit diuretic function (A7930). Diethylenetriamine belongs to the family of Polyamines. These are compounds containing more than one amine group. See also: Colestipol (monomer of); Colestipol Hydrochloride (monomer of). |
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| CAS No. | 111-40-0 |
| Molecular Formula | C4H13N3 C4H13N3 NH2CH2CH2NHCH2CH2NH2 |
| Molecular Weight | 103.17 g/mol |
| IUPAC Name | N'-(2-aminoethyl)ethane-1,2-diamine |
| Standard InChI | InChI=1S/C4H13N3/c5-1-3-7-4-2-6/h7H,1-6H2 |
| Standard InChI Key | RPNUMPOLZDHAAY-UHFFFAOYSA-N |
| SMILES | C(CNCCN)N |
| Canonical SMILES | C(CNCCN)N |
| Boiling Point | 405 °F at 760 mmHg (NTP, 1992) 207 °C @ 760 MM HG 207.00 °C. @ 760.00 mm Hg 207 °C 405 °F |
| Colorform | YELLOW LIQUID Colorless liquid Colorless to yellow liquid ... [Note: Hygroscopic (i.e., absorbs moisture from the air)]. |
| Flash Point | 215 °F (NTP, 1992) 101 °C 101.7 °C (Open cup) 97 °C c.c., 102 °C o.c. 208 °F |
| Melting Point | -38 °F (NTP, 1992) -39 °C -38 °F |
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